Cas no 438220-11-2 (5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde)

• Product Name: 5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde
• CAS No: 438220-11-2
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD02253941
• CID: 1069117
• PubChem ID: 842775
• Update Time: 2025-10-19

5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[(2-Methylphenoxy)methyl]-2-furaldehyde
• 5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde
• EN300-92255
• Z275128172
• BBL039479
• STK348763
• AKOS000304188
• 5-[(2-Methylphenoxy)methyl]-2-furancarboxaldehyde
• 5-o-Tolyloxymethyl-furan-2-carbaldehyde
• DTXSID701232712
• MFCD02253941
• 5-((O-Tolyloxy)methyl)furan-2-carbaldehyde
• LS-01121
• 5-(2-methylphenoxymethyl)furan-2-carbaldehyde
• AK-968/41170364
• 438220-11-2
• ALBB-001134
• CS-0217889

• MDL： MFCD02253941
• Inchi： 1S/C13H12O3/c1-10-4-2-3-5-13(10)15-9-12-7-6-11(8-14)16-12/h2-8H,9H2,1H3
• InChI Key： RKMOJIBXVQWNJG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde

5-[(2-Methylphenoxy)methyl]furan-2-carbaldehyde: A Comprehensive Overview

The compound 5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde (CAS No. 438220-11-2) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of aldehydes and features a furan ring, which is a five-membered aromatic ring containing two double bonds and one oxygen atom. The presence of the (2-methylphenoxy)methyl group attached to the furan ring adds complexity to its structure, making it a valuable molecule in various chemical and biochemical contexts.

Recent studies have highlighted the potential of 5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The furan ring, being highly reactive, serves as an excellent scaffold for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In terms of synthesis, 5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the reaction of 5-formylfuran with substituted phenols under specific conditions to form the desired product. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The structural versatility of 5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde has also made it a valuable compound in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, underscoring the importance of this compound in advancing modern materials science.

Moreover, 5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde has been investigated for its potential in agricultural applications. Studies have shown that it can act as a plant growth regulator, influencing various metabolic pathways in crops to enhance yield and resistance to environmental stressors. This discovery opens new avenues for sustainable agriculture and food security.

From an environmental perspective, researchers have examined the biodegradability and toxicity of 5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde to ensure its safe use in industrial and agricultural settings. Preliminary results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, 5-[(2-methylphenoxy)methyl]furan-2-carbaldehyde (CAS No. 438220-11-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.